Cas no 37151-14-7 (Adenosine, 2-phenyl-(9CI))

Adenosine, 2-phenyl-(9CI) structure
Adenosine, 2-phenyl-(9CI) structure
Product Name:Adenosine, 2-phenyl-(9CI)
CAS No:37151-14-7
MF:C16H17N5O4
MW:343.337282896042
CID:309002
PubChem ID:148033
Update Time:2025-04-19

Adenosine, 2-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-phenyl-(9CI)
    • Adenosine, 2-phenyl-
    • (2R,3R,4S,5R)-2-(6-amino-2-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 2-Phenyladenosine
    • 37151-14-7
    • (2R,3R,4S,5R)-2-(6-amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • DTXSID20190639
    • (2R,3R,4S,5R)-2-(6-Amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C16H17N5O4/c17-13-10-15(20-14(19-13)8-4-2-1-3-5-8)21(7-18-10)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,19,20)/t9-,11-,12-,16-/m1/s1
    • InChI Key: RHYBPJRGJJLRQM-UBEDBUPSSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C3C=CC=CC=3)=NC1=2)O)O

Computed Properties

  • Exact Mass: 343.12821
  • Monoisotopic Mass: 343.12805404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.54
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